Cas no 1217487-59-6 (4-Methyl-5-(5-(trifluoromethyl)-pyridin-3-yl)thiazol-2-amine)

• Product Name: 4-Methyl-5-(5-(trifluoromethyl)-pyridin-3-yl)thiazol-2-amine
• CAS No: 1217487-59-6
• MF: C₁₀H₈F₃N₃S
• MW: 259.25083065033
• MDL: MFCD22575090
• CID: 4686746
• Update Time: 2025-06-08

4-Methyl-5-(5-(trifluoromethyl)-pyridin-3-yl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-(5-(trifluoromethyl)-pyridin-3-yl)thiazol-2-amine
• 4-Methyl-5-(5-trifluoromethyl-pyridin-3-yl)-thiazol-2-ylamine
• YHVONWLNMSNKDG-UHFFFAOYSA-N
• 4-methyl-5-(5-(trifluoromethyl)pyridin-3-yl)thiazol-2-amine

• MDL： MFCD22575090
• Inchi： 1S/C10H8F3N3S/c1-5-8(17-9(14)16-5)6-2-7(4-15-3-6)10(11,12)13/h2-4H,1H3,(H2,14,16)
• InChI Key： YHVONWLNMSNKDG-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C)=C1C1C=NC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 274
• Topological Polar Surface Area: 80

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 375.9±42.0 °C at 760 mmHg
• Flash Point: 181.1±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Methyl-5-(5-(trifluoromethyl)-pyridin-3-yl)thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Methyl-5-(5-(trifluoromethyl)-pyridin-3-yl)thiazol-2-amine

Comprehensive Overview of 4-Methyl-5-(5-(trifluoromethyl)-pyridin-3-yl)thiazol-2-amine (CAS No. 1217487-59-6)

4-Methyl-5-(5-(trifluoromethyl)-pyridin-3-yl)thiazol-2-amine (CAS No. 1217487-59-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a thiazole core substituted with a methyl group and a 5-(trifluoromethyl)pyridin-3-yl moiety, making it a versatile intermediate for drug discovery and material science applications. Its unique structural attributes, including the trifluoromethyl group, contribute to enhanced metabolic stability and bioavailability, aligning with modern medicinal chemistry trends.

The compound’s CAS number 1217487-59-6 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Researchers frequently explore its potential as a kinase inhibitor scaffold or bioactive moiety due to its ability to modulate protein-protein interactions. Recent studies highlight its relevance in targeting inflammatory pathways and oncology-related targets, reflecting broader industry interests in precision medicine and personalized therapies.

From a synthetic chemistry perspective, 4-Methyl-5-(5-(trifluoromethyl)-pyridin-3-yl)thiazol-2-amine exemplifies advancements in cross-coupling reactions and heterocyclic functionalization. The incorporation of a pyridine-thiazole hybrid structure addresses growing demand for fragment-based drug design (FBDD), a hot topic in AI-driven drug discovery forums. Analysts note its compatibility with high-throughput screening (HTS) platforms, a frequently searched term in pharmaceutical R&D circles.

Environmental and sustainability considerations also shape discussions around this compound. The trifluoromethyl group’s persistence has spurred interest in green chemistry alternatives, a trending topic in ESG-focused research. Meanwhile, its thiazole ring aligns with explorations of biodegradable heterocycles, another high-traffic keyword in academic search engines.

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To summarize, 4-Methyl-5-(5-(trifluoromethyl)-pyridin-3-yl)thiazol-2-amine represents a nexus of innovation across multiple disciplines. Its chemical properties resonate with current priorities such as drug repurposing, sustainable agrochemicals, and computational molecular modeling—topics dominating scientific discourse and search trends in 2024.